Cas no 91330-95-9 (Benzenamine,2-bromo-4,6-dinitro-N-phenyl-)

• Product Name: Benzenamine,2-bromo-4,6-dinitro-N-phenyl-
• CAS No: 91330-95-9
• MF: C₁₂H₈BrN₃O₄
• MW: 338.113621711731
• CID: 799604
• PubChem ID: 555198
• Update Time: 2025-04-19

Benzenamine,2-bromo-4,6-dinitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-bromo-4,6-dinitro-N-phenyl-
• 2-bromo-4,6-dinitro-N-phenylaniline
• AKOS005594712
• cid_555198
• N-(2-bromo-4,6-dinitrophenyl)-N-phenylamine
• Benzenamine, 2-bromo-4,6-dinitro-N-phenyl-
• (2-bromo-4,6-dinitro-phenyl)-phenyl-amine
• SMR000559206
• MLS001198369
• CHEMBL599098
• 2-Bromo-4,6-dinitro-N-phenylaniline #
• BDBM71389
• 2-bromanyl-4,6-dinitro-N-phenyl-aniline
• HMS2880M06
• DTXSID60339282
• 91330-95-9
• GNF-Pf-3641
• GGNFTBUSSNQONZ-UHFFFAOYSA-N
• SR-01000090761-1
• SR-01000090761

• Inchi： 1S/C12H8BrN3O4/c13-10-6-9(15(17)18)7-11(16(19)20)12(10)14-8-4-2-1-3-5-8/h1-7,14H
• InChI Key： GGNFTBUSSNQONZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC1C=CC=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.96982g/mol
• Monoisotopic Mass: 336.96982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų